Cas no 1202160-75-5 (1,3-Dimethyl-5-[(4-methylphenyl)methoxy]-2-nitrobenzene)

• Product Name: 1,3-Dimethyl-5-[(4-methylphenyl)methoxy]-2-nitrobenzene
• CAS No: 1202160-75-5
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 2115827
• Update Time: 2023-08-04

1,3-Dimethyl-5-[(4-methylphenyl)methoxy]-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5-[(4-methylphenyl)methoxy]-2-nitroBenzene
• 1,3-Dimethyl-5-[(4-methylphenyl)methoxy]-2-nitrobenzene

• Inchi： 1S/C16H17NO3/c1-11-4-6-14(7-5-11)10-20-15-8-12(2)16(17(18)19)13(3)9-15/h4-9H,10H2,1-3H3
• InChI Key： KYJYWVJGWLANQP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C)=CC=1)C1C=C(C)C(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 308
• Topological Polar Surface Area: 55